Cas no 89762-38-9 (Benzenamine, 4-[6-(4-nitrophenyl)-1,3,5-hexatrienyl]-)

Benzenamine, 4-[6-(4-nitrophenyl)-1,3,5-hexatrienyl]- structure
89762-38-9 structure
Product Name:Benzenamine, 4-[6-(4-nitrophenyl)-1,3,5-hexatrienyl]-
CAS No:89762-38-9
MF:C18H16N2O2
MW:292.331844329834
CID:589914
PubChem ID:71326014
Update Time:2025-04-19

Benzenamine, 4-[6-(4-nitrophenyl)-1,3,5-hexatrienyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[6-(4-nitrophenyl)-1,3,5-hexatrienyl]-
    • 4-[6-(4-nitrophenyl)hexa-1,3,5-trienyl]aniline
    • 4-[6-(4-Nitrophenyl)hexa-1,3,5-trien-1-yl]aniline
    • 89762-38-9
    • DTXSID40755269
    • Inchi: 1S/C18H16N2O2/c19-17-11-7-15(8-12-17)5-3-1-2-4-6-16-9-13-18(14-10-16)20(21)22/h1-14H,19H2
    • InChI Key: CWGQWXDOPAUSEP-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(C=CC=CC=CC2C=CC(=CC=2)N)=CC=1)=O

Computed Properties

  • Exact Mass: 292.121177757g/mol
  • Monoisotopic Mass: 292.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • XLogP3: 4.6
  • Topological Polar Surface Area: 71.8Ų

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